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3-Epichromolaenide 3-Epichromolaenide
Brand Name: Vulcanchem
CAS No.: 89913-53-1
VCID: VC0160371
InChI: InChI=1S/C22H28O7/c1-12-6-7-17(27-16(5)24)14(3)11-19-20(15(4)22(26)29-19)18(10-12)28-21(25)13(2)8-9-23/h6,8,11,17-20,23H,4,7,9-10H2,1-3,5H3/b12-6-,13-8+,14-11+/t17-,18-,19-,20-/m1/s1
SMILES: CC1=CCC(C(=CC2C(C(C1)OC(=O)C(=CCO)C)C(=C)C(=O)O2)C)OC(=O)C
Molecular Formula: C22H28O7
Molecular Weight: 404.459

3-Epichromolaenide

CAS No.: 89913-53-1

Reference Standards

VCID: VC0160371

Molecular Formula: C22H28O7

Molecular Weight: 404.459

3-Epichromolaenide - 89913-53-1

CAS No. 89913-53-1
Product Name 3-Epichromolaenide
Molecular Formula C22H28O7
Molecular Weight 404.459
IUPAC Name [(3aR,4R,6Z,9R,10E,11aR)-9-acetyloxy-6,10-dimethyl-3-methylidene-2-oxo-3a,4,5,8,9,11a-hexahydrocyclodeca[b]furan-4-yl] (E)-4-hydroxy-2-methylbut-2-enoate
Standard InChI InChI=1S/C22H28O7/c1-12-6-7-17(27-16(5)24)14(3)11-19-20(15(4)22(26)29-19)18(10-12)28-21(25)13(2)8-9-23/h6,8,11,17-20,23H,4,7,9-10H2,1-3,5H3/b12-6-,13-8+,14-11+/t17-,18-,19-,20-/m1/s1
Standard InChIKey FOCCASNSHDSZLN-XSHHNOJZSA-N
SMILES CC1=CCC(C(=CC2C(C(C1)OC(=O)C(=CCO)C)C(=C)C(=O)O2)C)OC(=O)C
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Last Modified Aug 20 2021
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